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Compound of Interest

Compound Name: Antifungal agent 77

Cat. No.: B12372746 Get Quote

Introduction
"Antifungal agent 77," also identified as Compound 13h, is a novel benzamide derivative with

demonstrated antifungal properties.[1] This compound, with the CAS number 2863678-89-9

and a molecular weight of 391.4 g/mol , has shown efficacy against various fungal pathogens.

[1] Proper preparation of stock solutions is critical for accurate and reproducible experimental

results in downstream applications such as in vitro susceptibility testing, mechanism of action

studies, and high-throughput screening. This document provides detailed protocols for the

preparation, storage, and handling of stock solutions of "Antifungal agent 77."

Quantitative Data Summary
For consistent and accurate preparation of "Antifungal agent 77" stock solutions, refer to the

following table for key quantitative information.
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Parameter Value Source

Compound Name
Antifungal agent 77

(Compound 13h)
[1]

CAS Number 2863678-89-9 [1]

Molecular Formula C₂₁H₁₈FN₅O₂ [1]

Molecular Weight 391.4 g/mol [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)
Inferred from common practice

for similar compounds

Recommended Stock

Concentration
10 mM - 50 mM General laboratory practice

Storage of Powder -20°C for up to 3 years General laboratory practice

Storage of Stock Solution
-20°C for up to 3 months;

-80°C for up to 6-12 months
General laboratory practice

Experimental Protocols
Materials

"Antifungal agent 77" powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7%

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-

resistant gloves
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Protocol for Preparation of a 10 mM DMSO Stock
Solution

Pre-weighing Preparation: Before opening the vial of "Antifungal agent 77," centrifuge it

briefly to ensure all the powder is at the bottom.

Weighing the Compound: Carefully weigh out the desired amount of "Antifungal agent 77"

powder using a calibrated analytical balance in a chemical fume hood. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.914 mg of the compound.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 391.4 g/mol

Mass (g) = M x V x MW = 0.01 mol/L x 0.001 L x 391.4 g/mol = 0.003914 g = 3.914 mg

Dissolving the Compound: Add the weighed "Antifungal agent 77" to a sterile

microcentrifuge tube. Add the appropriate volume of anhydrous DMSO to the tube. For the

example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the

compound is completely dissolved. If necessary, gentle warming in a 37°C water bath or brief

sonication can aid in dissolution. Visually inspect the solution to ensure no particulates are

present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Label each aliquot clearly with the compound

name, concentration, solvent, and date of preparation. Store the aliquots at -20°C for short-

term storage (up to 3 months) or at -80°C for long-term storage (up to 12 months).

Protocol for Preparation of Working Solutions
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Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or buffer.

Thawing the Stock Solution: Remove an aliquot of the "Antifungal agent 77" stock solution

from the freezer and allow it to thaw completely at room temperature.

Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock solution in

DMSO first, before the final dilution into the aqueous experimental medium. This helps to

prevent precipitation of the compound.

Final Dilution: Add the desired volume of the diluted stock solution to your experimental

medium to achieve the final working concentration. The final concentration of DMSO in the

experimental medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cellular

toxicity. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Signaling Pathways and Experimental Workflows
The following diagram illustrates a general experimental workflow for evaluating the in vitro

antifungal activity of "Antifungal agent 77."
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Caption: Workflow for determining the in vitro antifungal activity of "Antifungal agent 77".

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12372746?utm_src=pdf-body
https://www.benchchem.com/product/b12372746?utm_src=pdf-body
https://www.benchchem.com/product/b12372746?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a hypothetical signaling pathway that could be investigated for

the mechanism of action of a novel antifungal agent.
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Caption: Hypothetical mechanism of action for "Antifungal agent 77".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Stock Solutions for "Antifungal Agent 77"
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372746#how-to-prepare-antifungal-agent-77-
stock-solutions-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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